Methyl O-allylserinate hydrochloride

• IUPAC Name: methyl 2-amino-3-prop-2-enoxypropanoate;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c1-3-4-11-5-6(8)7(9)10-2;/h3,6H,1,4-5,8H2,2H3;1H
• InChI Key: JBGNBRBILWHEJB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(COCC=C)N.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol

Description

Molecular Structure Analysis

The molecular structure of “Methyl O-allylserinate hydrochloride” is determined by its molecular formula, C7H14ClNO3. The exact mass is 195.64.

Scientific Research Applications

Polymer Chemistry and Reactive Polymers

• MOSH is a (meth)acrylate-based monomer that can be used in the synthesis of functional polymers. Reactive polymers, which contain chemically reactive functional groups, find applications in biochemical and chemical contexts. MOSH can serve as a precursor for functional esters, allowing the synthesis of reactive polymers with specific properties.

Synthetic Organic Chemistry

• MOSH can be modified to introduce various functional groups. Researchers have used it in the synthesis of other compounds, such as quinoline derivatives, which have applications in industrial and synthetic organic chemistry.

Safety and Hazards

The safety data sheet for “Methyl O-allylserinate hydrochloride” was not found in the search results. Therefore, it’s crucial to handle this compound with care, following standard laboratory safety protocols.

Mechanism of Action

Target of Action

• By inhibiting NE and DA reuptake, Methyl O-allylserinate hydrochloride increases the presence of these neurotransmitters in the extraneuronal space, prolonging their action .

Mode of Action

• The selective activation of NE and DA neurotransmission within the prefrontal cortex (an area implicated in ADHD) improves clinical efficacy and reduces side effects .

Biochemical Pathways

• These effects likely involve interactions with adrenergic receptors and dopaminergic pathways .